2-(1H-1,2,4-triazol-1-yl)Benzonitrile
Cat. No. B8738954
M. Wt: 170.17 g/mol
InChI Key: QDKLDQVVRXDJML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[ClH:14].[n:1]1(-[c:6]2[c:7]([C:8]#[N:9])[cH:10][cH:11][cH:12][cH:13]2)[n:2][cH:3][n:4][cH:5]1>>[ClH:14].[n:1]1(-[c:6]2[c:7]([CH2:8][NH2:9])[cH:10][cH:11][cH:12][cH:13]2)[n:2][cH:3][n:4][cH:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccccc1-n1cncn1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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NCc1ccccc1-n1cncn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
